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Cat. No.: B157141

For Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methyl-1-naphthaldehyde (CAS 33738-48-6) is a versatile synthetic intermediate with
significant potential in medicinal chemistry and materials science. This document provides a
comprehensive overview of its chemical properties, known applications, and biological
significance. While direct biological studies on 4-Methyl-1-naphthaldehyde are limited, this
guide explores the established anticancer activities of closely related naphthalene derivatives,
providing insights into potential mechanisms of action and signaling pathways. Detailed
experimental protocols for the synthesis of key derivatives are also presented, offering a
practical resource for researchers in the field.

Chemical Properties and Data

4-Methyl-1-naphthaldehyde is an aromatic aldehyde with a naphthalene core. The presence
of the aldehyde group and the methyl-substituted naphthalene ring system dictates its reactivity
and physical properties.
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Property Value Source
CAS Number 33738-48-6 N/A
Molecular Formula C12H100 [1]
Molecular Weight 170.21 g/mol [1]
4-methylnaphthalene-1-
IUPAC Name N/A
carbaldehyde
Light yellow to yellow solid-
Appearance T [1]
liquid mixture
Melting Point 32-36 °C [1]
Boiling Point >230 °F N/A
SMILES Cclccc(C=0)c2cccecl2 N/A
InChl=1S/C12H100/c1-9-6-7-
InChl 10(8-13)12-5-3-2-4- N/A

11(9)12/h2-8H,1H3

Applications in Organic Synthesis

4-Methyl-1-naphthaldehyde serves as a key building block for the synthesis of more complex
organic molecules. Its aldehyde functionality makes it a suitable substrate for a variety of
chemical transformations, including condensations, oxidations, and reductions. It is particularly
noted for its use in the synthesis of heterocyclic compounds and other derivatives with potential
biological activity.[1]

Known synthetic applications include its use as a precursor for:
o Methyl 2-phenyl-3-(4-methyl-1-naphthyl)propenoate

e (Z/E)-2-amino-4,6-dimethyl-5-[(4-methyl-1-naphthyl)methylene]-5H-cyclopenta[b]pyridine-
3,7-dicarbonitrile

o 5-Substituted[2]pyrindine derivatives[2]
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Biological Activity and Potential Therapeutic Uses

While direct and extensive studies on the biological effects of 4-Methyl-1-naphthaldehyde are
not widely published, the broader class of naphthaldehyde and naphthalene derivatives has
demonstrated significant potential in medicinal chemistry, particularly as anticancer agents.[3]

Anticancer Potential: Research on related naphthaldehyde compounds suggests that they can
exhibit cytotoxic effects against various cancer cell lines.[4] For instance, copper (lI) complexes
of 2-hydroxy-1-naphthaldehyde have been shown to induce apoptosis in cancer cells through
the generation of reactive oxygen species (ROS) and by causing cell cycle arrest.[2] The
cytotoxic nature of the naphthalene moiety is often attributed to its metabolites, such as
naphthalene epoxides and naphthoquinones, which can interact with cellular proteins.[3]

Derivatives of naphthaldehydes have been investigated for their antiproliferative activity against
various tumor cell lines, including those of cervical carcinoma and melanoma.[2] The structural
modifications of the naphthalene scaffold play a crucial role in determining the potency and
selectivity of these compounds.[3]

Potential Mechanisms of Action and Signaling
Pathways

Based on studies of analogous naphthalene derivatives, several signaling pathways have been
implicated in their anticancer effects. While these have not been directly confirmed for 4-
Methyl-1-naphthaldehyde, they represent plausible mechanisms that warrant investigation.

Potential Signaling Pathways:

 CREB Signaling Pathway: Some naphthalene analogs have been shown to interfere with the
CREB (cAMP response element-binding protein) signaling pathway, which is crucial for
cancer cell proliferation and survival.[1]

e IL-6/JAK2/STAT3 Signaling Pathway: Naphthalene-sulfonamide hybrids have demonstrated
the ability to downregulate the IL-6/JAK2/STAT3 pathway, a key cascade in promoting tumor
growth and inflammation in breast cancer cells.[1]
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+ MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is a
central regulator of cell growth and proliferation and is often dysregulated in cancer. Natural
products containing naphthalene-like structures have been shown to modulate this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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